2-benzenesulfonamido-N-(3-fluorophenyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-(benzenesulfonamido)-N-(3-fluorophenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H12FN3O3S2/c17-11-5-4-6-12(9-11)18-15(21)14-10-24-16(19-14)20-25(22,23)13-7-2-1-3-8-13/h1-10H,(H,18,21)(H,19,20)
• InChI Key: NHXQSECTPWYJBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C16H12FN3O3S2
• Molecular Weight: 377.4 g/mol

Description

2-Benzenesulfonamido-N-(3-fluorophenyl)-1,3-thiazole-4-carboxamide, also known as 3-fluoro-4-thiazolecarboxamide 2-benzenesulfonamide (FTBCS), is a small molecule that has recently been studied for its potential applications in the field of organic synthesis. FTBCS is a useful building block for a variety of chemical reactions, such as amide formation, aromatic substitution, and cyclization reactions. In addition, FTBCS has been used for the synthesis of a variety of biologically active compounds, including drugs, pesticides, and other pharmaceuticals.

Scientific Research Applications

FTBCS has been used in a variety of scientific research applications, including the synthesis of biologically active compounds and the study of enzyme-catalyzed reactions. FTBCS has been used in the synthesis of a variety of drugs, including antibiotics, antivirals, and other pharmaceuticals. In addition, FTBCS has been used in the study of enzyme-catalyzed reactions, such as those involving cytochrome P450 enzymes.

Mechanism of Action

FTBCS is a small molecule that is capable of interacting with a variety of enzymes and other proteins. The exact mechanism of action of FTBCS is not yet fully understood, but it is believed to act as a ligand for certain enzymes and proteins, allowing it to interact with them and modulate their activity.
Biochemical and Physiological Effects
FTBCS has been studied for its potential biochemical and physiological effects. In vitro studies have shown that FTBCS is capable of modulating the activity of enzymes involved in drug metabolism, as well as modulating the activity of other proteins involved in cellular signaling pathways. In addition, FTBCS has been shown to have anti-inflammatory and antioxidant effects in animal models.

Advantages and Limitations for Lab Experiments

FTBCS is a useful building block for a variety of laboratory experiments. The molecule is easy to synthesize in good yields, and is relatively inexpensive. In addition, FTBCS is a small molecule that is capable of interacting with a variety of enzymes and proteins, making it a useful tool for studying enzyme-catalyzed reactions and cellular signaling pathways. However, FTBCS is not suitable for use in human clinical trials, due to its potential toxicity.

Future Directions

The potential applications of FTBCS are still being explored. Future research may focus on the development of novel FTBCS-based drugs, as well as the use of FTBCS in the study of enzyme-catalyzed reactions and cellular signaling pathways. In addition, FTBCS may be used to develop new methods for the synthesis of biologically active compounds, such as drugs and pesticides. Finally, FTBCS may be used to study the effects of environmental toxins on cellular function.

Synthesis Methods

FTBCS can be synthesized using an amide formation reaction between benzenesulfonyl chloride and 3-fluorophenyl thiazole-4-carboxylic acid. The reaction is carried out in the presence of a base, such as potassium carbonate, and proceeds in the presence of aprotic solvents, such as dimethylformamide. The reaction yields FTBCS in good yields, typically in the range of 70-95%.